Cas no 749932-60-3 (4-Bromo-2-ethyl-1-isopropoxy-benzene)

• Product Name: 4-Bromo-2-ethyl-1-isopropoxy-benzene
• CAS No: 749932-60-3
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 5081050
• Update Time: 2025-08-05

4-Bromo-2-ethyl-1-isopropoxy-benzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-ethyl-1-isopropoxy-benzene

• Inchi： 1S/C11H15BrO/c1-4-9-7-10(12)5-6-11(9)13-8(2)3/h5-8H,4H2,1-3H3
• InChI Key： GURUBDWASNDUQZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2

Additional information on 4-Bromo-2-ethyl-1-isopropoxy-benzene

4-Bromo-2-Ethyl-1-Isopropoxy-Benzene: A Comprehensive Overview

4-Bromo-2-Ethyl-1-Isopropoxy-Benzene (CAS No. 749932-60-3) is a complex aromatic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its bromine atom at the para position, an ethyl group at the meta position, and an isopropoxy group at the ortho position relative to the bromine. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 4-Bromo-2-Ethyl-1-Isopropoxy-Benzene involves a series of multi-step reactions, often utilizing Friedel-Crafts alkylation or acylation techniques. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

One of the most notable applications of 4-Bromo-2-Ethyl-1-Isopropoxy-Benzene is in the field of organic electronics. Its aromatic ring system and electron-withdrawing groups make it an excellent candidate for use in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Studies published in 2023 have demonstrated that this compound can significantly enhance the efficiency and stability of these devices by optimizing charge transport properties.

In addition to its electronic applications, 4-Bromo-2-Ethyl-1-Isopropoxy-Benzene has shown promise in medicinal chemistry. Its ability to act as a bioisostere for other aromatic compounds makes it a potential lead molecule in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Recent research has focused on modifying its substituents to improve bioavailability and reduce toxicity.

The physical properties of 4-Bromo-2-Ethyl-1-Isopropoxy-Benzene are well-documented, with a melting point of approximately 78°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various chemical reactions. The compound is also relatively stable under ambient conditions, though it may degrade under harsh oxidative or reductive environments.

From an environmental standpoint, understanding the fate and transport of 4-Bromo-2-Ethyl-1-Isopropoxy-Benzene in natural systems is crucial. Recent studies have investigated its biodegradation pathways and toxicity to aquatic organisms. These findings are essential for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 4-Bromo-2-Ethyl-1-isopropoxy-benzene (CAS No. 749932603) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and application development, positions it as a key player in modern materials science and pharmaceutical research.